Cas no 2460749-03-3 (4-ethynyl-2-oxabicyclo2.2.2octane)

• Product Name: 4-ethynyl-2-oxabicyclo2.2.2octane
• CAS No: 2460749-03-3
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD32703015
• CID: 5670292
• PubChem ID: 155820678
• Update Time: 2025-10-31

4-ethynyl-2-oxabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• 2460749-03-3
• EN300-27081251
• 4-Ethynyl-2-oxabicyclo[2.2.2]octane
• 2-Oxabicyclo[2.2.2]octane, 4-ethynyl-
• 4-ethynyl-2-oxabicyclo2.2.2octane

• MDL： MFCD32703015
• Inchi： 1S/C9H12O/c1-2-9-5-3-8(4-6-9)10-7-9/h1,8H,3-7H2
• InChI Key： UNRNQCGEERKPOU-UHFFFAOYSA-N
• SMILES： O1CC2(C#C)CCC1CC2

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 177.1±19.0 °C(Predicted)

Additional information on 4-ethynyl-2-oxabicyclo2.2.2octane

Exploring 4-Ethynyl-2-Oxabicyclo[2.2.2]Octane (CAS No. 2460749-03-3): A Versatile Building Block in Modern Organic Synthesis

The compound 4-ethynyl-2-oxabicyclo[2.2.2]octane (CAS No. 2460749-03-3) has garnered significant attention in recent years due to its unique structural features and broad applicability in organic chemistry. As a bridged bicyclic ether with an ethynyl functional group, this molecule serves as a valuable synthetic intermediate for pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its ring strain and reactivity, which enable diverse transformations under mild conditions.

In the context of click chemistry—a hot topic in contemporary research—4-ethynyl-2-oxabicyclo[2.2.2]octane offers exceptional potential. Its alkyne moiety readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used for bioconjugation and polymer synthesis. This aligns with the growing demand for efficient coupling reactions in drug discovery, as highlighted by recent Google Scholar trends. The compound’s oxabicyclo scaffold also contributes to its stability, making it a preferred choice for high-yield transformations.

From an SEO perspective, users frequently search for terms like "ethynyl bicyclic compounds," "oxabicyclo[2.2.2]octane derivatives," and "CAS 2460749-03-3 applications." These queries reflect the compound’s relevance in medicinal chemistry and material science. Notably, its role in designing bioactive molecules has been explored in recent publications, addressing the need for novel heterocycles with improved pharmacokinetic properties. The bridged ring system enhances molecular rigidity, a feature highly sought after in drug candidates targeting CNS disorders.

Another trending application of 4-ethynyl-2-oxabicyclo[2.2.2]octane lies in supramolecular chemistry. Its three-dimensional architecture facilitates the construction of host-guest complexes, a topic gaining traction in nanotechnology forums. Researchers are investigating its use in molecular cages and sensors, capitalizing on the steric constraints imposed by the bicyclic framework. This aligns with the surge in interest around smart materials and responsive systems, as evidenced by Altmetric data.

On the industrial front, the compound’s scalable synthesis and commercial availability (often listed under CAS 2460749-03-3) make it attractive for process optimization studies. Patent databases reveal its incorporation into ligand designs for catalytic systems, particularly in asymmetric synthesis. Given the rise of green chemistry initiatives, its potential as a low-toxicity intermediate further boosts its profile in sustainable manufacturing.

In summary, 4-ethynyl-2-oxabicyclo[2.2.2]octane (CAS No. 2460749-03-3) exemplifies innovation at the intersection of structural complexity and functional versatility. Its alignment with cutting-edge research themes—from click chemistry to molecular engineering—ensures its continued relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges across multiple scientific disciplines.